methyl 4-(4-chlorophenyl)-2-[(pentafluorobenzoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 4-(4-chlorophenyl)-2-[(2,3,4,5,6-pentafluorobenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C19H9ClF5NO3S/c1-29-19(28)10-9(7-2-4-8(20)5-3-7)6-30-18(10)26-17(27)11-12(21)14(23)16(25)15(24)13(11)22/h2-6H,1H3,(H,26,27)
• InChI Key: SWNVQGVPOJARAL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1C2=CC=C(C=C2)Cl)NC(=O)C3=C(C(=C(C(=C3F)F)F)F)F
• Molecular Formula: C19H9ClF5NO3S
• Molecular Weight: 461.8 g/mol

Description

Methyl 4-(4-chlorophenyl)-2-[(pentafluorobenzoyl)amino]-3-thiophenecarboxylate, also known as PFBT, is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of methyl 4-(4-chlorophenyl)-2-[(pentafluorobenzoyl)amino]-3-thiophenecarboxylate is based on its ability to bind to metal ions and generate fluorescence. This compound contains a pentafluorobenzoyl group, which is a strong electron-withdrawing group that enhances the fluorescence of the compound. When this compound binds to metal ions, the fluorescence is quenched, which allows for the detection of metal ions. Additionally, this compound can generate singlet oxygen upon irradiation with light, which can induce cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo. It has also been shown to be stable in various biological systems, which makes it a promising tool for biological imaging. This compound has been shown to accumulate in the mitochondria of cells, which suggests that it may have potential as a mitochondrial probe. Additionally, this compound has been shown to have potential as a photosensitizer for photodynamic therapy, which suggests that it may have potential as a cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-(4-chlorophenyl)-2-[(pentafluorobenzoyl)amino]-3-thiophenecarboxylate in lab experiments is its high sensitivity and selectivity for metal ions and ROS. Additionally, this compound is stable in various biological systems, which makes it a promising tool for biological imaging. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which may limit its use in certain applications.

Future Directions

There are many future directions for the use of methyl 4-(4-chlorophenyl)-2-[(pentafluorobenzoyl)amino]-3-thiophenecarboxylate in scientific research. One potential direction is the development of new fluorescent probes based on this compound for the detection of metal ions and ROS. Another potential direction is the synthesis of new compounds based on this compound with potential biological activities. Additionally, the use of this compound as a photosensitizer for photodynamic therapy may be further explored for the treatment of various types of cancer. Overall, this compound is a promising compound that has the potential to make significant contributions to the field of scientific research.

Scientific Research Applications

Methyl 4-(4-chlorophenyl)-2-[(pentafluorobenzoyl)amino]-3-thiophenecarboxylate has been extensively studied for its scientific research applications. It is commonly used as a fluorescent probe for the detection of metal ions, such as copper, zinc, and mercury. It has also been used as a fluorescent probe for the detection of reactive oxygen species (ROS) and has shown promising results in the detection of ROS in biological systems. This compound has also been used as a photosensitizer for photodynamic therapy, which is a treatment for various types of cancer. Additionally, this compound has been used as a building block for the synthesis of various compounds with potential biological activities.